Cas no 89446-12-8 (Quinoline, 6-bromo-4-chloro-8-methoxy-2-methyl-)

Quinoline, 6-bromo-4-chloro-8-methoxy-2-methyl- structure
89446-12-8 structure
Product Name:Quinoline, 6-bromo-4-chloro-8-methoxy-2-methyl-
CAS No:89446-12-8
MF:C11H9BrClNO
MW:286.55226111412
CID:600287
PubChem ID:14570331
Update Time:2025-04-19

Quinoline, 6-bromo-4-chloro-8-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-bromo-4-chloro-8-methoxy-2-methyl-
    • 6-bromo-4-chloro-8-methoxy-2-methylquinoline
    • DTXSID50561777
    • 89446-12-8
    • SCHEMBL9830058
    • Inchi: 1S/C11H9BrClNO/c1-6-3-9(13)8-4-7(12)5-10(15-2)11(8)14-6/h3-5H,1-2H3
    • InChI Key: KPFQLSRENOSZHH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2C(C=1)=C(C=C(C)N=2)Cl)OC

Computed Properties

  • Exact Mass: 284.95560g/mol
  • Monoisotopic Mass: 284.95560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 22.1Ų
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